Cas no 2137798-21-9 (2-Pyrrolidinone, 3-(hydroxymethyl)-1-methyl-3-(2-methylpropyl)-)

• Product Name: 2-Pyrrolidinone, 3-(hydroxymethyl)-1-methyl-3-(2-methylpropyl)-
• CAS No: 2137798-21-9
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5258676
• Update Time: 2025-10-30

2-Pyrrolidinone, 3-(hydroxymethyl)-1-methyl-3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 3-(hydroxymethyl)-1-methyl-3-(2-methylpropyl)-

• Inchi： 1S/C10H19NO2/c1-8(2)6-10(7-12)4-5-11(3)9(10)13/h8,12H,4-7H2,1-3H3
• InChI Key： VRDFTWSOUNZSEF-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CO)(CC(C)C)C1=O

Additional information on 2-Pyrrolidinone, 3-(hydroxymethyl)-1-methyl-3-(2-methylpropyl)-

Comprehensive Overview of 2-Pyrrolidinone, 3-(hydroxymethyl)-1-methyl-3-(2-methylpropyl)- (CAS No. 2137798-21-9)

The compound 2-Pyrrolidinone, 3-(hydroxymethyl)-1-methyl-3-(2-methylpropyl)-, identified by its CAS No. 2137798-21-9, is a specialized organic molecule with a unique structural framework. This heterocyclic compound belongs to the pyrrolidinone family, which is widely studied for its potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both hydroxymethyl and methylpropyl groups in its structure enhances its reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-performance chemical intermediates like 3-(hydroxymethyl)-1-methyl-3-(2-methylpropyl)-2-pyrrolidinone has surged due to its versatility in drug discovery and development. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to modulate pharmacokinetic properties. The compound's hydrophilic-lipophilic balance (HLB) and steric effects are also under investigation for optimizing drug delivery systems.

From an industrial perspective, CAS No. 2137798-21-9 is gaining traction in the field of green chemistry. Its synthesis pathways are being refined to minimize environmental impact, aligning with global trends toward sustainable manufacturing. Companies are exploring catalytic processes and solvent-free reactions to produce this compound efficiently, addressing concerns about carbon footprint reduction and waste minimization.

The pyrrolidinone core of this molecule is a focal point for medicinal chemists, as it mimics natural alkaloids and peptides. This structural similarity opens doors for applications in central nervous system (CNS) therapeutics and anti-inflammatory agents. Recent studies highlight its role in designing small-molecule inhibitors targeting enzymes like kinases and proteases, which are critical in treating chronic diseases.

Analytical characterization of 2-Pyrrolidinone, 3-(hydroxymethyl)-1-methyl-3-(2-methylpropyl)- involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with pharmaceutical-grade standards, a key concern for regulatory bodies like the FDA and EMA. The compound's stability under various pH conditions and thermal resistance are also critical parameters for industrial scalability.

In the context of material science, this pyrrolidinone derivative shows promise in polymer modification. Its hydroxyl functionality allows for covalent bonding with polymeric matrices, enhancing properties like flexibility and biocompatibility. Such innovations are particularly relevant for biodegradable plastics and medical device coatings, aligning with the growing emphasis on eco-friendly materials.

For researchers sourcing CAS No. 2137798-21-9, quality assurance is paramount. Reputable suppliers provide certificates of analysis (CoA) and technical data sheets (TDS) to verify chemical purity and batch consistency. Storage recommendations typically include cool, dry conditions to prevent hydrolysis or oxidative degradation, ensuring long-term usability.

The future outlook for 3-(hydroxymethyl)-1-methyl-3-(2-methylpropyl)-2-pyrrolidinone is closely tied to advancements in precision medicine and personalized therapeutics. Its modular structure allows for structure-activity relationship (SAR) studies, enabling tailored modifications for specific biological targets. As AI-driven drug design accelerates, this compound's role in virtual screening libraries is expected to expand significantly.

In summary, 2-Pyrrolidinone, 3-(hydroxymethyl)-1-methyl-3-(2-methylpropyl)- (CAS No. 2137798-21-9) represents a multifaceted tool for modern chemistry. Its applications span from pharmaceutical intermediates to advanced materials, driven by its adaptable chemical architecture. Ongoing research will likely uncover new utilities, solidifying its position as a high-value specialty chemical in the global market.